Cas no 1396798-17-6 (1-(2-chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide
• CAS No: 1396798-17-6
• MF: C₁₈H₂₁ClN₂O₄S
• MW: 396.888342618942
• CID: 6404277
• PubChem ID: 71786772
• Update Time: 2025-10-05

1-(2-chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide
• 1-(2-chlorophenyl)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]methanesulfonamide
• F6178-6723
• 1396798-17-6
• 1-(2-chlorophenyl)-N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)methanesulfonamide
• AKOS024535446
• 1-(2-chlorophenyl)-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}methanesulfonamide

• Inchi： 1S/C18H21ClN2O4S/c19-17-4-2-1-3-16(17)13-26(23,24)20-11-14-5-8-21(9-6-14)18(22)15-7-10-25-12-15/h1-4,7,10,12,14,20H,5-6,8-9,11,13H2
• InChI Key： FEZBNXDGKLICEZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)S(NCC1CCN(C(C2C=COC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 396.0910560g/mol
• Monoisotopic Mass: 396.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide

1-(2-Chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide: A Comprehensive Overview

1-(2-Chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide, also known by its CAS number 1396798-17-6, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their versatile pharmacological properties. The structure of this compound is characterized by a methanesulfonamide group attached to a piperidine ring, which is further substituted with a furan-3-carbonyl group and a 2-chlorophenyl moiety. This unique combination of functional groups makes it an intriguing subject for both synthetic and medicinal chemistry studies.

The synthesis of 1-(2-Chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods and the use of environmentally friendly solvents have further enhanced the efficiency of these reactions, making this compound more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Studies have shown that it exhibits significant bioactivity against various disease targets, including cancer and inflammatory disorders. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. This suggests that the compound could be developed into a targeted therapy for treating malignancies.

In addition to its pharmacological applications, 1-(2-Chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide has also been studied for its physical and chemical properties. The compound is known to exhibit good solubility in organic solvents and moderate stability under physiological conditions. These characteristics are crucial for its potential use as an oral or parenteral drug delivery agent.

The structural complexity of this compound presents both challenges and opportunities for researchers. On one hand, the presence of multiple functional groups makes it difficult to predict its behavior in biological systems without extensive testing. On the other hand, this complexity offers a platform for further modification and optimization. By tweaking specific substituents or altering the piperidine ring structure, scientists can potentially enhance the compound's bioavailability or reduce its toxicity.

Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the properties of 1-(2-Chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide. Advanced molecular modeling techniques have allowed researchers to predict its binding affinity to various protein targets with high accuracy. This has significantly accelerated the drug discovery process by enabling virtual screening of potential candidates before experimental validation.

In conclusion, 1-(2-Chlorophenyl)-N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}methanesulfonamide represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a promising candidate for developing novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and healthcare.